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Compound Focus: 3-Hydroxy Carvedilol-d5

Cat. No.: S12908132

Summary of Quantitative Data

The table below consolidates key information about 3-Hydrexy Carvedilol-d5 and its context within

analytical methods.

Aspect

Details

Chemical Name

Molecular
Formula

Molecular Weight

CAS Number

Application

Role in Analysis

3-Hydroxy Carvedilol-d5 [1] [2]

C24H21DsN20s [1] [2]

427.50 g/mol [1] [2]
1329836-56-7 [1] [2]
Deuterium-labeled internal standard for quantitative analysis (e.g., LC-MS) [1]

Used to quantify Carvedilol and/or its metabolites in biological matrices like
plasma [3] [4]

Experimental Protocol Context
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While a specific protocol for 3-Hydroxy Carvedilol-d5 was not found, it is used within methods developed

for Carvedilol. The following workflow is a synthesis of general steps from validated LC-MS/MS methods

for Carvedilol and its metabolites in human plasma [3] [5] [4]. You can adapt this high-level workflow for 3-
Hydroxy Carvedilol-d5.
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General LC-MS/MS workflow for carvedilol analysis, adaptable for 3-Hydroxy Carvedilol-d5.

Key Technical Details from Literature

e Sample Preparation: The most common technique is protein precipitation using a mixture of
methanol and acetonitrile (1:1, v/v) [3] [4]. Liquid-liquid extraction with methyl tert-butyl ether has also
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been used for Carvedilol [5].

¢ Liquid Chromatography (LC): Separation is typically performed on a C18 reversed-phase column
(e.g., BDS Hypersil C18) using a gradient elution with a mobile phase consisting of water (with a
volatile buffer like ammonium formate) and an organic solvent like acetonitrile or methanol [5] [4].

e Mass Spectrometry (MS): Detection is achieved using tandem mass spectrometry (MS/MS) with
electrospray ionization (ESI) in positive mode. The instrument operates in Multiple Reaction
Monitoring (MRM) mode for high sensitivity and selectivity [3] [5] [4]. Although the specific MRM
transitions for 3-Hydroxy Carvedilol-d5 are not listed, the parent drug Carvedilol is monitored at a
transition of m/z 407.10 - 100.10 [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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